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Compound of Interest

Compound Name: GLK-19

Cat. No.: B15564079 Get Quote

Disclaimer: The term "GLK-19" does not correspond to a recognized molecule in the reviewed

scientific literature. It is possible that this is an internal project name or a misinterpretation. This

guide will focus on the well-characterized protein kinase GLK, also known as Mitogen-activated

protein kinase kinase kinase kinase 3 (MAP4K3), which plays a significant role in various

cellular processes and is a target for drug discovery.

Introduction
Germinal center kinase-like kinase (GLK), officially known as MAP4K3, is a serine/threonine

kinase belonging to the Ste20-like kinase family.[1][2] It is a crucial upstream regulator in

several signaling cascades, including the c-Jun N-terminal kinase (JNK), mTOR, and NF-κB

pathways.[1][3] Due to its integral role in these pathways, GLK is implicated in a variety of

physiological and pathological processes such as immune responses, cell proliferation,

autophagy, and has been linked to diseases including autoimmune disorders, cancer, and even

COVID-19.[1][4] This makes GLK a compelling target for the development of novel

therapeutics.[1][5]

Quantitative Data on GLK/MAP4K3 Inhibitors
Several small molecule inhibitors targeting GLK/MAP4K3 have been developed. The following

table summarizes the available quantitative data for some of these compounds.
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Compound
Name

Target(s) IC50 (nM) Assay Type Reference

HPK1-IN-7
HPK1, GLK,

IRAK4
140 (for GLK)

Biochemical

Assay
[6]

DMX-5804
MAP4K4,

MINK1, TNIK

- (pIC50 = 8.55

for MAP4K4)

Biochemical

Assay
[6]

HPK1-IN-62 HPK1

- (>665-fold

selectivity over

GLK)

Biochemical

Assay
[6]

HPK1-IN-56 HPK1 -
Biochemical

Assay
[6]

Note: Data for highly specific and potent GLK inhibitors with publicly available IC50 values are

limited in the reviewed literature. Much of the inhibitor development is focused on the broader

MAP4K family.

Key Signaling Pathways Involving GLK/MAP4K3
GLK/MAP4K3 is a central node in multiple signaling pathways that regulate critical cellular

functions.

T-Cell Receptor (TCR) and NF-κB Signaling
In T-cells, GLK is activated following T-cell receptor (TCR) stimulation.[5][7] It acts as a crucial

link between the upstream adaptor protein SLP-76 and the downstream kinase PKCθ.[5][7]

GLK directly phosphorylates and activates PKCθ, which in turn leads to the activation of the

IKK complex and subsequent activation of the NF-κB transcription factor.[2][7] This pathway is

essential for T-cell activation, differentiation, and immune responses.[2] Dysregulation of this

pathway is associated with autoimmune diseases.[2][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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